Cas no 954079-16-4 (N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-2-(naphthalen-1-yl)acetamide)

• Product Name: N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-2-(naphthalen-1-yl)acetamide
• CAS No: 954079-16-4
• MF: C₂₃H₂₆N₂O₂
• MW: 362.464745998383
• CID: 6356330
• PubChem ID: 16896163
• Update Time: 2025-09-28

N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-2-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-2-(naphthalen-1-yl)acetamide
• N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-2-(naphthalen-1-yl)acetamide
• VU0630906-1
• 954079-16-4
• F5033-0857
• AKOS024491614
• N-[[1-(furan-2-ylmethyl)piperidin-4-yl]methyl]-2-naphthalen-1-ylacetamide
• N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)-2-(naphthalen-1-yl)acetamide

• Inchi： 1S/C23H26N2O2/c26-23(15-20-7-3-6-19-5-1-2-9-22(19)20)24-16-18-10-12-25(13-11-18)17-21-8-4-14-27-21/h1-9,14,18H,10-13,15-17H2,(H,24,26)
• InChI Key： PDLBHYGPWUAJRQ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CN1CCC(CNC(CC2=CC=CC3C=CC=CC2=3)=O)CC1

Computed Properties

• Exact Mass: 362.199428076g/mol
• Monoisotopic Mass: 362.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.5Ų

Additional information on N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-2-(naphthalen-1-yl)acetamide

Research Brief on N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-2-(naphthalen-1-yl)acetamide (CAS: 954079-16-4)

N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-2-(naphthalen-1-yl)acetamide (CAS: 954079-16-4) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features combining a furan moiety, a piperidine ring, and a naphthalene acetamide group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-2-(naphthalen-1-yl)acetamide involves a multi-step process that ensures high purity and yield. Key steps include the alkylation of the piperidine ring with a furan-2-ylmethyl group, followed by the introduction of the naphthalen-1-ylacetamide moiety. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structure and purity of the compound. The synthetic route has been optimized to facilitate large-scale production, which is crucial for preclinical and clinical studies.

Pharmacological evaluations of N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-2-(naphthalen-1-yl)acetamide have revealed its potential as a modulator of specific biological targets. Preliminary in vitro studies indicate that the compound exhibits affinity for certain G-protein-coupled receptors (GPCRs) and ion channels, suggesting its utility in treating neurological disorders such as pain, anxiety, and epilepsy. Additionally, its ability to cross the blood-brain barrier (BBB) has been demonstrated, further supporting its potential as a central nervous system (CNS) active agent.

Recent in vivo studies have provided insights into the compound's pharmacokinetic and pharmacodynamic profiles. Animal models have shown that N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-2-(naphthalen-1-yl)acetamide has a favorable bioavailability and half-life, with minimal off-target effects. These findings underscore its potential as a lead compound for further optimization and development. Moreover, toxicity studies have indicated a good safety profile at therapeutic doses, although further investigations are warranted to assess long-term effects.

The mechanism of action of N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-2-(naphthalen-1-yl)acetamide is currently under investigation. Hypotheses suggest that it may act through allosteric modulation of receptor activity, thereby offering a novel approach to target engagement. Computational modeling and molecular docking studies are being employed to elucidate the precise interactions between the compound and its putative targets. These efforts are expected to provide a deeper understanding of its therapeutic potential and guide the design of derivatives with enhanced efficacy and selectivity.

In conclusion, N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-2-(naphthalen-1-yl)acetamide (CAS: 954079-16-4) represents a promising candidate in the field of medicinal chemistry. Its unique structural features, combined with favorable pharmacological properties, make it a valuable subject for ongoing and future research. Further studies are needed to fully explore its therapeutic applications and to advance its development into clinical trials. This compound exemplifies the potential of rational drug design in addressing unmet medical needs.